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Abstract
Oxadixyl is a systemic fungicide belonging to the phenylamide class of chemicals, recognized

for its efficacy against a range of plant pathogenic oomycetes. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, fungicidal

activity, and toxicological profile of Oxadixyl. Detailed methodologies for its synthesis and

analytical determination are presented, alongside a discussion of its mode of action. This

document is intended to serve as a core resource for researchers, scientists, and professionals

involved in the fields of agrochemical research, drug development, and crop protection.

Chemical Identity and Structure
Oxadixyl is chemically identified as N-(2,6-dimethylphenyl)-2-methoxy-N-(2-oxo-1,3-oxazolidin-

3-yl)acetamide.[1][2] Its structure is characterized by a central acetamide core linking a 2,6-

dimethylphenyl group and a 2-oxo-1,3-oxazolidin-3-yl moiety.

Table 1: Chemical Identifiers for Oxadixyl
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Identifier Value

IUPAC Name
N-(2,6-dimethylphenyl)-2-methoxy-N-(2-oxo-1,3-

oxazolidin-3-yl)acetamide[1][2]

CAS Number 77732-09-3[3][4]

Molecular Formula C₁₄H₁₈N₂O₄[3][4]

Molecular Weight 278.30 g/mol [3][4]

Canonical SMILES
CC1=C(C(=CC=C1)C)N(C(=O)COC)N2CCOC2

=O

InChI Key UWVQIROCRJWDKL-UHFFFAOYSA-N

Physicochemical Properties
Oxadixyl is a colorless to light beige crystalline solid under standard conditions.[5][6] A

summary of its key physicochemical properties is provided in Table 2.

Table 2: Physicochemical Properties of Oxadixyl

Property Value

Melting Point 104-105 °C[2]

Boiling Point Decomposes before boiling

Density 0.5 g/mL[7]

Vapor Pressure 3.3 x 10⁻⁶ Pa at 25 °C

Water Solubility 3400 mg/L at 25 °C[8]

Solubility in Organic Solvents (at 25 °C)
Acetone: >200 g/LEthanol: 50-100 g/LToluene:

10-20 g/Ln-Hexane: <1 g/Ln-Octanol: 10-20 g/L

LogP (Octanol-Water Partition Coefficient) 0.7

pKa Data not available
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Fungicidal Properties and Mode of Action
Spectrum of Activity
Oxadixyl is a systemic fungicide with both protective and curative properties.[5] It is particularly

effective against oomycetes, a group of fungus-like eukaryotic microorganisms. Its spectrum of

activity includes, but is not limited to, pathogens from the order Peronosporales, which are

responsible for devastating plant diseases such as downy mildews and late blights.[5][9]

Mode of Action
The primary mode of action of Oxadixyl is the inhibition of protein synthesis in susceptible

oomycetes.[5] Specifically, it targets and disrupts the function of RNA polymerase I, an enzyme

essential for the transcription of ribosomal RNA (rRNA) genes.[7] By inhibiting rRNA synthesis,

Oxadixyl effectively halts the production of ribosomes, which are the cellular machinery for

protein synthesis, ultimately leading to the cessation of growth and death of the pathogen.
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Figure 1: Simplified signaling pathway of Oxadixyl's mode of action.
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The synthesis of Oxadixyl is a multi-step process that can be broadly outlined as follows:

Formation of the Oxazolidinone Ring: This initial step involves the cyclization of an

appropriate amino alcohol with a carbonyl compound.

Acylation: The formed oxazolidinone ring is then acylated using 2-methoxyacetyl chloride to

introduce the methoxyacetyl group.

Condensation: The final step is a condensation reaction between the acylated intermediate

and a substituted aniline derivative, N-(2,6-dimethylphenyl)hydroxylamine, to yield the final

Oxadixyl molecule.[7]

These reactions are typically conducted in organic solvents like acetonitrile or dichloromethane

under controlled temperature and pH to ensure high yield and purity.[7]
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Oxadixyl Synthesis Workflow
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Figure 2: General workflow for the synthesis of Oxadixyl.
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For agricultural applications, technical grade Oxadixyl is formulated into various products,

most commonly as wettable powders (WP) and suspension concentrates (SC). These

formulations facilitate its application as a foliar spray or seed treatment.

Toxicological Profile
The toxicological profile of Oxadixyl has been evaluated to determine its potential hazards to

humans and the environment.

Table 3: Acute Toxicity of Oxadixyl

Route Species LD₅₀/LC₅₀

Oral Rat 1860 mg/kg (female)[2]

Dermal Rat >2000 mg/kg[5]

Inhalation (4h) Rat >5.6 mg/L[5]

Oxadixyl is classified as having low acute toxicity.[7] Chronic exposure studies in rats have

suggested the liver as a target organ.[5] It is not considered to be a skin sensitizer.[5]

Environmental Fate
Oxadixyl is persistent in soil, with a half-life that can extend to several months.[8] It is stable to

hydrolysis at neutral and acidic pH but can undergo some hydrolysis under alkaline conditions.

[5] Due to its mobility in certain soil types, there is a potential for leaching into groundwater. In

the aquatic environment, Oxadixyl is considered toxic to aquatic life with long-lasting effects.

[10]

Analytical Methods
The determination of Oxadixyl residues in various matrices is crucial for regulatory compliance

and food safety. High-performance liquid chromatography (HPLC) is a commonly employed

analytical technique for this purpose.

Experimental Protocol: HPLC Determination of Oxadixyl
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This protocol provides a general guideline for the determination of Oxadixyl in a sample

matrix.

Sample Preparation:

Homogenize the sample (e.g., crop material, soil).

Extract Oxadixyl from the homogenized sample using a suitable organic solvent (e.g.,

acetonitrile).

Perform a clean-up step, such as solid-phase extraction (SPE), to remove interfering

matrix components.

Evaporate the solvent and reconstitute the residue in the mobile phase.

HPLC Conditions:

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A mixture of acetonitrile and water (e.g., 80:20 v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection: UV detector at an appropriate wavelength (e.g., 292 nm).

Quantification:

Prepare a series of standard solutions of Oxadixyl of known concentrations.

Inject the standards to generate a calibration curve.

Inject the prepared sample and quantify the Oxadixyl concentration by comparing its peak

area to the calibration curve.
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HPLC Analysis Workflow for Oxadixyl
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Figure 3: General experimental workflow for the HPLC determination of Oxadixyl.
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Oxadixyl remains an important fungicide for the control of oomycete pathogens in agriculture.

Its specific mode of action, targeting RNA polymerase I, provides a valuable tool in disease

management strategies. This technical guide has summarized the key chemical, physical, and

biological properties of Oxadixyl, providing a foundational resource for scientific and research

professionals. Further research into its environmental interactions and the development of

more sustainable application methods will continue to be of importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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